globostellatic acid B
Overview
Description
Globostellatic acid B is a tricyclic triterpenoid of the isomalabaricane group. It has a role as an antineoplastic agent and a metabolite. It is a tricyclic triterpenoid, an enone, an oxo monocarboxylic acid, an acetate ester and an ether. It is a conjugate acid of a globostellatate B(1-).
Scientific Research Applications
Cytotoxic Properties
Globostellatic Acid B, along with other triterpenes such as Globostellatic Acids A, C, and D, has been isolated from the marine sponge Stelletta globostellata. These compounds exhibit cytotoxic properties against P-388 murine leukemia cells, highlighting their potential in cancer research and therapy. The structure and effects of these compounds were determined through spectral data analysis, demonstrating their effectiveness against specific cancer cell lines (Ryu, Matsunaga, & Fusetani, 1996).
Anti-Proliferative Activity
Globostellatic acid B has shown anti-proliferative activity against human umbilical vein endothelial cells (HUVECs). This finding is significant for studies related to vascular diseases and angiogenesis. The discovery was made while researching novel isomarabarican triterpenes, including globostellatic acid X methyl esters, from the marine sponge Rhabdastrella globostellata (Aoki et al., 2007).
Role in Marine Sponge Chemical Defense
A study on Jaspis sponge species from Vanuatu Island included the isolation of Globostellatic Acids B and C, revealing their significance in the chemical defense mechanisms of marine sponges. These compounds, being cytotoxic isomalabaricane-type triterpenoids, contribute to the sponges' defense against predators and microbial infections (Zampella et al., 2000).
Synthesis and Pharmaceutical Applications
Efforts have been made to synthesize models of Globostellatic Acid B derivatives, particularly for their anti-angiogenic properties. This research opens pathways for the development of new pharmaceutical compounds for treating diseases related to abnormal blood vessel growth. One such study achieved the synthesis of a BC-ring model of globostellatic acid X methyl ester, demonstrating moderate anti-proliferative activity (Kotoku, Tamada, Hayashi, & Kobayashi, 2008).
properties
Product Name |
globostellatic acid B |
|---|---|
Molecular Formula |
C33H48O7 |
Molecular Weight |
556.7 g/mol |
IUPAC Name |
(3Z,3aS,5aR,6R,7R,9aR,9bS)-7-acetyloxy-3-[(3E,5E,8E)-10-hydroxy-7-methoxy-6,10-dimethylundeca-3,5,8-trien-2-ylidene]-3a,6,9a-trimethyl-2-oxo-1,4,5,5a,7,8,9,9b-octahydrocyclopenta[a]naphthalene-6-carboxylic acid |
InChI |
InChI=1S/C33H48O7/c1-20(24(39-9)13-16-30(4,5)38)11-10-12-21(2)28-23(35)19-26-31(6)18-15-27(40-22(3)34)33(8,29(36)37)25(31)14-17-32(26,28)7/h10-13,16,24-27,38H,14-15,17-19H2,1-9H3,(H,36,37)/b12-10+,16-13+,20-11+,28-21+/t24?,25-,26+,27-,31+,32+,33-/m1/s1 |
InChI Key |
MBQOCAYHVGZDCH-HGJCQRRPSA-N |
Isomeric SMILES |
C/C(=C\1/C(=O)C[C@@H]2[C@@]1(CC[C@@H]3[C@@]2(CC[C@H]([C@]3(C)C(=O)O)OC(=O)C)C)C)/C=C/C=C(\C)/C(/C=C/C(C)(C)O)OC |
Canonical SMILES |
CC(=C1C(=O)CC2C1(CCC3C2(CCC(C3(C)C(=O)O)OC(=O)C)C)C)C=CC=C(C)C(C=CC(C)(C)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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